Cas no 2229382-50-5 (3-amino-2-(2-bromo-6-methoxyphenyl)propan-1-ol)

• Product Name: 3-amino-2-(2-bromo-6-methoxyphenyl)propan-1-ol
• CAS No: 2229382-50-5
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 5994561
• PubChem ID: 165946999
• Update Time: 2025-10-29

3-amino-2-(2-bromo-6-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-bromo-6-methoxyphenyl)propan-1-ol
• 2229382-50-5
• EN300-1913605

• Inchi： 1S/C10H14BrNO2/c1-14-9-4-2-3-8(11)10(9)7(5-12)6-13/h2-4,7,13H,5-6,12H2,1H3
• InChI Key： ZZIFTGXKQHHLMH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(CO)CN)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-2-(2-bromo-6-methoxyphenyl)propan-1-ol

Introduction to 3-amino-2-(2-bromo-6-methoxyphenyl)propan-1-ol (CAS No. 2229382-50-5)

3-amino-2-(2-bromo-6-methoxyphenyl)propan-1-ol (CAS No. 2229382-50-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BMPA, is characterized by its unique structural features, including an amino group, a brominated aromatic ring, and a methoxy substituent. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-amino-2-(2-bromo-6-methoxyphenyl)propan-1-ol consists of a propanol backbone with an amino group attached to the primary carbon and a substituted phenyl ring at the secondary carbon. The bromine atom on the phenyl ring imparts significant electronic and steric effects, while the methoxy group enhances the compound's lipophilicity and stability. These properties collectively influence the compound's pharmacokinetic and pharmacodynamic profiles, making it an attractive target for further investigation.

Recent studies have explored the potential therapeutic applications of 3-amino-2-(2-bromo-6-methoxyphenyl)propan-1-ol. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating various diseases. GPCRs play crucial roles in cellular signaling pathways, and their modulation can have profound effects on physiological processes. For instance, preliminary in vitro studies have shown that BMPA exhibits selective binding to specific GPCR subtypes, suggesting its potential as a lead compound for developing novel therapeutics.

In addition to its GPCR modulating properties, 3-amino-2-(2-bromo-6-methoxyphenyl)propan-1-ol has been investigated for its anti-inflammatory and neuroprotective effects. Inflammation is a common underlying factor in many chronic diseases, including neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated that BMPA can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, thereby offering potential benefits in managing these conditions.

The synthesis of 3-amino-2-(2-bromo-6-methoxyphenyl)propan-1-ol involves several well-established chemical reactions. One common synthetic route starts with the bromination of 6-methoxybenzene to form 2-bromo-6-methoxybenzene. This intermediate is then coupled with an appropriate amino alcohol derivative through a substitution reaction to yield the final product. The synthetic process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of BMPA is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-amino-2-(2-bromo-6-methoxyphenyl)propan-1-ol (CAS No. 2229382-50-5) represents a promising compound with diverse biological activities and therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional applications and optimize its use in clinical settings.